2-(2,3-dihyroxy-9,13-oxy-7-octadecenoylamino)ethanesulfonic acid
2-(2,3-dihyroxy-9,13-oxy-7-octadecenoylamino)ethanesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
143413-77-8
VCID:
VC0132484
InChI:
InChI=1S/C20H37NO7S/c1-2-3-5-9-16-11-8-12-17(28-16)10-6-4-7-13-18(22)19(23)20(24)21-14-15-29(25,26)27/h6,10,16-19,22-23H,2-5,7-9,11-15H2,1H3,(H,21,24)(H,25,26,27)/b10-6+
SMILES:
CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O
Molecular Formula:
C20H37NO7S
Molecular Weight:
435.6 g/mol
2-(2,3-dihyroxy-9,13-oxy-7-octadecenoylamino)ethanesulfonic acid
CAS No.: 143413-77-8
Main Products
VCID: VC0132484
Molecular Formula: C20H37NO7S
Molecular Weight: 435.6 g/mol
| CAS No. | 143413-77-8 |
|---|---|
| Product Name | 2-(2,3-dihyroxy-9,13-oxy-7-octadecenoylamino)ethanesulfonic acid |
| Molecular Formula | C20H37NO7S |
| Molecular Weight | 435.6 g/mol |
| IUPAC Name | 2-[[(E)-2,3-dihydroxy-8-(6-pentyloxan-2-yl)oct-7-enoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C20H37NO7S/c1-2-3-5-9-16-11-8-12-17(28-16)10-6-4-7-13-18(22)19(23)20(24)21-14-15-29(25,26)27/h6,10,16-19,22-23H,2-5,7-9,11-15H2,1H3,(H,21,24)(H,25,26,27)/b10-6+ |
| Standard InChIKey | FIJLBEBGHVOOJE-UXBLZVDNSA-N |
| Isomeric SMILES | CCCCCC1CCCC(O1)/C=C/CCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
| SMILES | CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
| Canonical SMILES | CCCCCC1CCCC(O1)C=CCCCC(C(C(=O)NCCS(=O)(=O)O)O)O |
| Synonyms | 2-(2,3-dihydroxy-9,13-oxy-7-trans-octadecenoylamino)ethanesulfonic acid 2-(2,3-dihyroxy-9,13-oxy-7-octadecenoylamino)ethanesulfonic acid tetrathermotaurine |
| PubChem Compound | 6438759 |
| Last Modified | Nov 11 2021 |
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